Cas no 906477-09-6 (1-ETHYL-2-NAPHTHALEN-1-YL-1H-IMIDAZOLE-4-CARBALDEHYDE)

• Product Name: 1-ETHYL-2-NAPHTHALEN-1-YL-1H-IMIDAZOLE-4-CARBALDEHYDE
• CAS No: 906477-09-6
• MF: C₁₆H₁₄N₂O
• MW: 250.295163631439
• CID: 995002
• PubChem ID: 53422453
• Update Time: 2025-04-20

1-ETHYL-2-NAPHTHALEN-1-YL-1H-IMIDAZOLE-4-CARBALDEHYDE Chemical and Physical Properties

Names and Identifiers

• 1-ETHYL-2-NAPHTHALEN-1-YL-1H-IMIDAZOLE-4-CARBALDEHYDE
• 1-ethyl-2-naphthalen-1-ylimidazole-4-carbaldehyde
• 906477-09-6
• SCHEMBL3404326
• DTXSID70698094
• 1-Ethyl-2-(naphthalen-1-yl)-1H-imidazole-4-carbaldehyde
• VCAODJWBUQPYEE-UHFFFAOYSA-N

• Inchi： 1S/C16H14N2O/c1-2-18-10-13(11-19)17-16(18)15-9-5-7-12-6-3-4-8-14(12)15/h3-11H,2H2,1H3
• InChI Key： VCAODJWBUQPYEE-UHFFFAOYSA-N
• SMILES： O=CC1=CN(CC)C(C2=CC=CC3C=CC=CC2=3)=N1

Computed Properties

• Exact Mass: 250.110613074g/mol
• Monoisotopic Mass: 250.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 34.9Ų